Cas no 879608-76-1 (4-(4-tert-butylphenyl)-2,6-dichloropyrimidine)

• Product Name: 4-(4-tert-butylphenyl)-2,6-dichloropyrimidine
• CAS No: 879608-76-1
• MF: C₁₄H₁₄Cl₂N₂
• MW: 281.180361270905
• CID: 2123632
• PubChem ID: 22135526
• Update Time: 2025-04-21

4-(4-tert-butylphenyl)-2,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-butylphenyl)-2,6-dichloropyrimidine
• DA-01712
• 879608-76-1
• SCHEMBL1012956
• AKOS015052464

• Inchi： 1S/C14H14Cl2N2/c1-14(2,3)10-6-4-9(5-7-10)11-8-12(15)18-13(16)17-11/h4-8H,1-3H3
• InChI Key： GLUXZHRKJLLXRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)C(C)(C)C)=NC(=N1)Cl

Computed Properties

• Exact Mass: 280.0534038Da
• Monoisotopic Mass: 280.0534038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.8Ų